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Compound of Interest

Compound Name: 1-Heptadecene

Cat. No.: B1198413

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical
properties of 1-heptadecene. The information is presented to support research, development,
and quality control activities involving this long-chain alkene.

Chemical and Physical Properties of 1-Heptadecene

1-Heptadecene is an unsaturated aliphatic hydrocarbon with the chemical formula C17H3a4.[1]
[2] It is a colorless to pale yellow liquid at room temperature.[3] Key identifying information and
physical properties are summarized in the tables below.

Table 1: General Chemical Information for 1-
Heptadecene
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Property Value

Source(s)

Chemical Name 1-Heptadecene

[1]2]

Heptadec-1-ene,

Synonyms Hexahydroaplotaxene il
CAS Number 6765-39-5 [1131[4][5]
Molecular Formula Ci7H34 [11[3]
Molecular Weight 238.45 g/mol [1][3][5][6]
SMILES CCCCCCCCCCCCceee=C [2][5]
InChi Key ADOBXTDBFNCOBN- AT

UHFFFAOYSA-N

Table 2: Physical Properties of 1-Heptadecene
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Property Value Conditions Source(s)
Colorless to pale )
Appearance o Ambient [3]
yellow clear liquid
_ _ 10-12°C (50 - 53.6
Melting Point R 760.00 mm Hg [B151[71[8]
Boiling Point 300 °C (572 °F) 760.00 mm Hg [31[71[8]
157-159 °C (315-318
11 mmHg [5]
OF)
Density 0.785 - 0.790 g/mL 20-25°C [3I[51[71[8]
Refractive Index 1.441 - 1.446 20 °C [B1I51[7]

Flash Point

110 - 140.8 °C (230 -
285 °F)

Closed Cup (TCC)

(31518l

Vapor Pressure 0.000454 mmHg 25°C [319]
N Insoluble in water; )
Solubility ) Ambient [3]
Soluble in alcohol
8.960 - 9.50
logP (o/w) [31[9]

(estimated)

Experimental Protocols

While specific experimental records for the exact values cited above are not publicly available,

the following sections describe the general and standardized methodologies used to determine

the key physical properties of long-chain alkenes like 1-heptadecene.

Determination of Purity and Identification

Gas Chromatography-Mass Spectrometry (GC-MS) is a primary technique for assessing the

purity of 1-heptadecene and confirming its identity.

Experimental Workflow for GC-MS Analysis
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Figure 1. General Workflow for GC-MS Purity Analysis
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Figure 1. General Workflow for GC-MS Purity Analysis
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Determination of Physical Properties

The following diagrams illustrate the logical workflows for determining key physical constants.

Boiling Point Determination (Thiele Tube Method)
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Figure 2. Workflow for Boiling Point Determination
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Remove heat and allow the apparatus to cool slowly

:
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re-enters the capillary tube
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Figure 2. Workflow for Boiling Point Determination
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Density Measurement (Pycnometer Method)

Figure 3. Workflow for Density Measurement
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'

Fill the pycnometer with 1-heptadecene

'

Bring the pycnometer to a constant
temperature in a water bath

'

Weigh the filled pycnometer

'

Calculate density using the mass of the
liquid and the known volume of the pycnometer
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Figure 3. Workflow for Density Measurement
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Refractive Index Measurement (Abbe Refractometer)

Figure 4. Workflow for Refractive Index Measurement
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:
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l
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l
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:
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Figure 4. Workflow for Refractive Index Measurement

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and identification of 1-
heptadecene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 1-heptadecene is characterized by signals
corresponding to the vinyl protons (=CHz) and the terminal methyl group (-CHs), as well as a
large signal for the methylene groups (-CHz2-) of the long alkyl chain.[9]

e 13C NMR: The carbon NMR spectrum shows distinct peaks for the two sp? hybridized
carbons of the double bond and a series of peaks for the sp® hybridized carbons of the alkyl
chain.[9]

Infrared (IR) Spectroscopy

The IR spectrum of 1-heptadecene displays characteristic absorption bands for the C=C
double bond and the vinyl C-H bonds, which distinguish it from its saturated alkane
counterpart, heptadecane.[10][11]

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 1-heptadecene yields a molecular ion peak
corresponding to its molecular weight, along with a characteristic fragmentation pattern for
long-chain alkenes.[10][12]

Reactivity and Stability

1-Heptadecene is a stable compound under normal conditions.[8] As an alkene, it will undergo
typical electrophilic addition reactions at the double bond. It is incompatible with strong
oxidizing agents.[8]

Conclusion
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This technical guide provides a summary of the core chemical and physical properties of 1-
heptadecene, along with generalized experimental workflows for their determination. The data
presented is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development and other fields where this compound is of interest. For
exacting applications, it is recommended to verify these properties on the specific batch of
material being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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